3-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]pyridine

• IUPAC Name: 4-(2,5-dimethylphenyl)-2-pyridin-3-yl-1,3-thiazole
• InChI: InChI=1S/C16H14N2S/c1-11-5-6-12(2)14(8-11)15-10-19-16(18-15)13-4-3-7-17-9-13/h3-10H,1-2H3
• InChI Key: MIYVXAOHVGQLSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CSC(=N2)C3=CN=CC=C3
• Molecular Formula: C16H14N2S
• Molecular Weight: 266.4 g/mol
• Solubility: 9.9 [ug/mL] (The mean of the results at pH 7.4)

Description

3-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]pyridine, also known as DMTP, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, which make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 3-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]pyridine involves its binding to the α7 nicotinic acetylcholine receptor, which leads to the activation of various signaling pathways. This results in the modulation of neurotransmitter release and the regulation of neuronal excitability.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to enhance cognitive function and memory in animal models, and to have neuroprotective effects against oxidative stress and inflammation. This compound has also been found to have anti-inflammatory effects and to modulate the immune response.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]pyridine in lab experiments include its high affinity for the α7 nicotinic acetylcholine receptor, its potential therapeutic applications, and its ability to modulate various signaling pathways. However, there are also limitations to using this compound, such as its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many future directions for research on 3-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]pyridine. One area of focus could be the development of this compound as a therapeutic agent for neurological disorders. Another area of interest could be the exploration of this compound's potential as a modulator of the immune response. Further research is also needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 3-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]pyridine involves the reaction of 2,5-dimethylphenyl isothiocyanate with 2-amino-3-picoline in the presence of a base. The resulting product is this compound, which can be purified using column chromatography.

Scientific Research Applications

3-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]pyridine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the α7 nicotinic acetylcholine receptor, which is involved in various neurological processes. This compound has also been found to have potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and schizophrenia.